A high performance graphene/few-layer InSe photo-detector†
Nanoscale Pub Date: 2015-03-03 DOI: 10.1039/C5NR00400D
Abstract
We fabricated a graphene/few-layer InSe heterostructure photo-detector and solved a recurrent materials problem concerning degradation of ultra-thin atomic layers in air. This heterostructure has a largely enhanced performance explained by its fundamentally different mode of functioning with respect to the corresponding device without graphene.
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